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Compound of Interest

Compound Name: Phaselic acid, (-)-
CAS No.: 423170-79-0
Cat. No.: B12773851
Get Quote
. J

Disclaimer: Specific safety and disposal documentation for (-)-Phaselic acid is not readily
available. The following procedures are based on general best practices for handling and
disposing of non-hazardous or low-hazard organic acids in a laboratory setting. It is imperative
to consult your institution's Environmental Health and Safety (EHS) department for guidance
specific to your location and facilities.

This guide provides essential safety and logistical information for the proper disposal of (-)-
Phaselic acid, ensuring the safety of laboratory personnel and compliance with standard
environmental regulations.

Chemical and Physical Properties

A summary of the known properties of Phaselic acid is presented below. This data is essential
for understanding its chemical nature and for making informed decisions on handling and
disposal.
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Property Value Source

Molecular Formula C13H120s PubChem[1]

Molecular Weight 296.23 g/mol PubChem[1]

Appearance Solid (assumed) General Chemical Information

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl BioCrick[2]
Acetate, DMSO, Acetone

Standard Disposal Protocol for (-)-Phaselic Acid

The recommended procedure for the disposal of (-)-Phaselic acid involves neutralization of
acidic waste streams, followed by appropriate disposal in accordance with local regulations.
For solid waste, disposal as chemical waste is advised.

Part 1: Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure that the following personal protective
equipment is worn:

o Eye Protection: Safety goggles with side-shields.[3]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).[3]

» Body Protection: A standard laboratory coat.[3]

Part 2: Management of Liquid Waste (Aqueous
Solutions)

This protocol outlines the neutralization of aqueous solutions containing (-)-Phaselic acid. This
procedure should be performed in a certified chemical fume hood.[4]

Materials:

e Aqueous waste containing (-)-Phaselic acid
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e Sodium bicarbonate (baking soda) or sodium carbonate solution.[4][5]

o Large beaker or container (at least twice the volume of the waste solution)
e pH paper or a calibrated pH meter

 Stir bar and stir plate

* Ice bath (optional, for cooling)[4]

Procedure:

o Preparation: Place the beaker containing the acidic waste solution on a stir plate within a
chemical fume hood. If the concentration of the acid is high, place the beaker in an ice water
bath to manage heat generation during neutralization.[4]

» Slow Addition of Base: Begin stirring the acidic solution. Slowly and carefully add a weak
base, such as sodium bicarbonate, in small portions.[5][6] Be cautious as this will generate
carbon dioxide gas, causing fizzing or effervescence.[6]

e pH Monitoring: Periodically stop adding the base and test the pH of the solution using pH
paper or a pH meter.

e Neutralization Endpoint: Continue adding the base until the pH of the solution is stable within
a neutral range of 5.5 t0 9.0.[4]

» Final Disposal: Once neutralized, the solution can typically be disposed of down the drain
with a copious amount of water (at least 20 parts water to 1 part neutralized solution),
provided it does not contain any other hazardous materials such as heavy metals.[4] Always
confirm this disposal method is permitted by your local EHS guidelines.

Part 3: Management of Solid Waste and Contaminated
Materials

This includes pure, unadulterated (-)-Phaselic acid and any materials used for spill cleanup
(e.g., absorbent pads, contaminated gloves).
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Procedure:

e Collection: Collect all solid (-)-Phaselic acid waste and any contaminated materials (gloves,
weigh boats, paper towels) in a designated and clearly labeled hazardous waste container.

e Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "
(-)-Phaselic acid,” and the approximate amount.

o Storage: Store the sealed container in a designated satellite accumulation area until it is
collected by your institution's EHS personnel.

o Empty Containers: Empty containers of (-)-Phaselic acid should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (-)-Phaselic acid waste.
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Caption: Workflow for the safe disposal of (-)-Phaselic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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